2-(Benzotriazol-2-yl)-4-methyl-6-tetracosylphenol

• CAS No.: 104487-30-1
• Molecular Formula: C37H59N3O
• Molecular Weight: 561.9 g/mol
• IUPAC Name: 2-(benzotriazol-2-yl)-4-methyl-6-tetracosylphenol
• InChI: InChI=1S/C37H59N3O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-27-33-30-32(2)31-36(37(33)41)40-38-34-28-25-26-29-35(34)39-40/h25-26,28-31,41H,3-24,27H2,1-2H3
• InChI Key: KEGYWMCBTWLUME-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCCCC1=C(C(=CC(=C1)C)N2N=C3C=CC=CC3=N2)O

Description

2-(Benzotriazol-2-yl)-4-methyl-6-tetracosylphenol is a useful research compound. Its molecular formula is C37H59N3O and its molecular weight is 561.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the general procedure of Example 1, 112 grams of 2-(2-hydroxy-5-methylphenyl)-2H-benzotriazole, 33 ml of methanesulfonic acid and 444 ml (2 moles) of a mixture of tetracosenes (prepared by the dimerization of n-dodecene) are heated at 160° C.; for 96 hours. The reaction mixture is cooled and the product isolated by the general procedure described in Example 1. The excess hydrocarbons are removed by distillation at 190° C./0.04 mm. The above-named product is obtained in a yield of 103.6 grams as a yellow liquid. The liquid still contained inert hydrocarbon diluents which are removed by flash chromatography using silica gel and heptane/toluene 75/25 to give a pure product in a yield of 15 grams as a yellow liquid.